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Compound of Interest

2',6'-Dihydroxy-4,4'-
Compound Name:
dimethoxychalcone

cat. No.: B1233953

For Research, Scientific, and Drug Development Professionals

Chemical Identification

This document provides a technical overview of 2',6'-Dihydroxy-4,4'-dimethoxychalcone, a
naturally occurring chalcone. Due to a lack of extensive research on this specific molecule, this
guide also incorporates data from closely related chalcone derivatives to provide a broader
context for its potential biological activities.

Identifier Value

CAS Number 20621-49-2
2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-

UPAC Name :net)hox(yphenyI))/-Z-pr)(;pen-l-oneyp e

Molecular Formula C17H1605

Molecular Weight 300.31 g/mol

Known Synonyms
e (E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

e 1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
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» (E)-2',6'-Dihydroxy-4,4'-dimethoxychalcone

e Gymnogrammene

Synthesis

The synthesis of 2',6'-Dihydroxy-4,4'-dimethoxychalcone can be achieved via a Claisen-
Schmidt condensation reaction. This method involves the base-catalyzed reaction of a
substituted acetophenone with a substituted benzaldehyde.

Experimental Protocol: Claisen-Schmidt Condensation

This protocol is adapted from the synthesis of structurally similar chalcones and may require
optimization for this specific compound.

Materials:

2,6-Dihydroxy-4-methoxyacetophenone

» 4-Methoxybenzaldehyde

e Sodium hydroxide (NaOH)

o Ethanol

e Hydrochloric acid (HCI)

 Diethyl ether

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

n-hexane and acetone for elution

Procedure:

e In a round-bottom flask, dissolve 2,6-Dihydroxy-4-methoxyacetophenone (1 equivalent) and
4-Methoxybenzaldehyde (1 equivalent) in ethanol.
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« To this stirred solution, add an aqueous solution of sodium hydroxide (e.g., 50% w/v).

» Continue stirring the reaction mixture at room temperature for 24-48 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify
with dilute HCI until the pH is acidic.

e The precipitated crude product is then collected by filtration, washed with cold water, and
dried.

» Further purification can be achieved by column chromatography on silica gel, using a solvent
system such as n-hexane:acetone to elute the desired compound.

e The structure of the purified product should be confirmed by spectroscopic methods (*H-
NMR, BC-NMR, IR, and Mass Spectrometry).

Biological Activity and Potential Applications

Direct quantitative biological data for 2',6'-Dihydroxy-4,4'-dimethoxychalcone is not readily
available in the cited literature. However, the broader class of hydroxylated and methoxylated
chalcones exhibits a wide range of pharmacological activities. The data presented below is for
structurally related compounds and should be considered indicative of potential, rather than
confirmed, activity for 2',6'-Dihydroxy-4,4'-dimethoxychalcone.

Potential Anti-Inflammatory Activity

A related dihydrochalcone, 2',6'-dihydroxy-4'-methoxydihydrochalcone (DHMDC), has been
shown to possess anti-inflammatory properties.
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Compound Assay Cell Line/Model Observed Effect
2',6'-dihydroxy-4'- ) Significant reduction
) LPS-induced Macrophages (RAW )
methoxydihydrochalco ) ) in IL-13, TNF, and
inflammation 264.7) and neutrophils o
ne nitrite levels.
2',6'-dihydroxy-4'- ) Significant reduction
) Carrageenan-induced ) ) ) )
methoxydihydrochalco ) Male Swiss mice in neutrophil
inflammation o
ne migration.

Potential Anticancer and Cytotoxic Activity

Various methoxylated chalcones have demonstrated cytotoxic effects against cancer cell lines.
For instance, 2',4-dihydroxy-4',6'-dimethoxy-chalcone has been shown to inhibit breast cancer

cell growth.
Compound Cell Line Activity
Selective inhibition of
2' 4-dihydroxy-4',6'-dimethoxy- ~ Luminal A and triple-negative proliferation, induction of
chalcone breast cancer cells autophagy and intrinsic

apoptosis.

Asymmetric Catalysis

2',6'-Dihydroxy-4,4'-dimethoxychalcone has been utilized as a substrate in asymmetric
catalysis. It can be cyclized to the naturally occurring flavanone, naringenin-4',7-dimethyl ether,
with up to 64% enantiomeric excess using cinchona alkaloids as chiral Brgnsted base
mediators.

Putative Signaling Pathways

While the specific signaling pathways modulated by 2',6'-Dihydroxy-4,4'-dimethoxychalcone
have not been elucidated, based on the activities of related chalcones, it can be hypothesized
that it may interact with key inflammatory and cell survival pathways.

Hypothetical Anti-Inflammatory Signaling Pathway
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Many chalcones exert their anti-inflammatory effects by modulating the NF-kB signaling
pathway. A potential mechanism is the inhibition of IkBa phosphorylation, which prevents the
translocation of NF-kB to the nucleus, thereby downregulating the expression of pro-
inflammatory genes.
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 To cite this document: BenchChem. [Preliminary Technical Data Sheet: 2',6'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233953#2-6-dihydroxy-4-4-dimethoxychalcone-cas-
number-and-known-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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